Cas no 1807065-64-0 (Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate)

• Product Name: Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate
• CAS No: 1807065-64-0
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4808622
• Update Time: 2025-07-25

Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-16-6-4-14-9(11)8(10(12)13)5(6)3-7(15)17-2/h4,10H,3H2,1-2H3
• InChI Key： IWXBEFFCRWVLHF-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(=CN=1)OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate

Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate (CAS No. 1807065-64-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate, identified by its CAS number 1807065-64-0, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core structure modified with chloro, difluoromethyl, and methoxy substituents, has garnered significant attention due to its utility in the development of novel therapeutic agents. The strategic placement of these functional groups imparts unique reactivity, making it a cornerstone in the synthesis of bioactive molecules.

The< strong>pyridine scaffold is a fundamental motif in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. In the case of Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate, the< strong>chloro and< strong>difluoromethyl groups enhance the molecule's lipophilicity and metabolic stability, which are critical factors in drug design. These modifications not only improve pharmacokinetic properties but also influence binding affinity to biological targets, thereby optimizing drug efficacy.

Recent advancements in pharmaceutical research have highlighted the< strong>Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate as a versatile building block for constructing complex drug molecules. Its incorporation into heterocyclic frameworks has led to the discovery of compounds with potent activity against various diseases, including cancer and infectious disorders. For instance, studies have demonstrated its role in synthesizing inhibitors targeting specific kinases and proteases, which are pivotal in regulating cellular processes.

The< strong>methoxy group in Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate serves as a handle for further functionalization through nucleophilic substitution reactions. This reactivity allows chemists to introduce additional substituents, tailoring the molecule's properties to meet specific pharmacological requirements. Such flexibility is invaluable in drug discovery pipelines, where rapid and efficient synthesis of analogues is essential for optimizing lead compounds.

In the context of oncology research, Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate has been employed in the development of novel chemotherapeutic agents. The< strong>difluoromethyl group, in particular, has been shown to enhance binding interactions with biological targets, leading to increased therapeutic efficacy. Preclinical studies have indicated promising results when this compound is used as a precursor for kinase inhibitors, which play a crucial role in disrupting cancer cell proliferation.

The< strong>chloro substituent on Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate also contributes to its synthetic utility by enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are fundamental in constructing biaryl and heterocyclic structures, respectively, which are prevalent in many approved drugs. The ability to seamlessly integrate this intermediate into diverse molecular architectures underscores its importance as a pharmacophoric core.

From a computational chemistry perspective, the< strong>Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate scaffold offers a rich landscape for molecular modeling studies. Its electronic properties can be fine-tuned by manipulating substituent positions and types, providing insights into structure-activity relationships (SAR). Such investigations are instrumental in guiding medicinal chemists toward designing more effective drugs with improved selectivity and reduced side effects.

The pharmaceutical industry continues to leverage Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate due to its broad applicability across multiple therapeutic areas. Researchers have explored its potential in developing antiviral agents, where the< strong>methoxy group facilitates modifications that enhance viral enzyme inhibition. Additionally, its incorporation into anti-inflammatory drugs has shown promise in modulating immune responses through targeted interactions with inflammatory pathways.

In conclusion, Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-4-acetate (CAS No. 1807065-64-0) stands as a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations and biological interactions, making it indispensable for drug discovery efforts. As research progresses, this compound will continue to play a central role in developing innovative therapeutic strategies that address unmet medical needs worldwide.